Cas no 1150271-23-0 (Tert-Butyl 4-Bromo-1H-pyrazole-1-carboxylate)

Tert-Butyl 4-Bromo-1H-pyrazole-1-carboxylate structure
1150271-23-0 structure
Product Name:Tert-Butyl 4-Bromo-1H-pyrazole-1-carboxylate
CAS No:1150271-23-0
MF:C8H11BrN2O2
MW:247.089141130447
MDL:MFCD09999163
CID:94970
PubChem ID:329761247
Update Time:2025-04-18

Tert-Butyl 4-Bromo-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-bromo-1H-pyrazole-1-carboxylate
    • 1-Boc-4-bromopyrazole
    • 4-Bromopyrazole-1-carboxylic acid tert-butyl ester
    • t-Butyl 4-bromo-1H-pyrazole-1-carboxylate
    • tert-butyl 4-bromopyrazole-1-carboxylate
    • tert-butyl 4-bromopyrazolecarboxylate
    • N-boc-4-bromopyrazole
    • IQEFCRDQVLIADR-UHFFFAOYSA-N
    • SBB054436
    • TRA0024451
    • FCH1327510
    • OR42171
    • 4-Bromo-1H-pyrazole,
    • SY022220
    • tert-Butyl4-Bromo-1H-pyrazole-1-carboxylate
    • A2352
    • CS-W003721
    • 1-Boc-4-bromopyrazole, 97%
    • TS-03397
    • SCHEMBL2549524
    • 1H-Pyrazole-1-carboxylic acid, 4-bromo-, 1,1-dimethylethyl ester
    • AC-31248
    • MFCD09999163
    • AKOS015836919
    • DTXSID40671975
    • AM20080093
    • 1150271-23-0
    • J-003183
    • EN300-7269363
    • DS-1323
    • Tert-Butyl 4-Bromo-1H-pyrazole-1-carboxylate
    • MDL： MFCD09999163
    • Inchi： 1S/C8H11BrN2O2/c1-8(2,3)13-7(12)11-5-6(9)4-10-11/h4-5H,1-3H3
    • InChI Key： IQEFCRDQVLIADR-UHFFFAOYSA-N
    • SMILES： BrC1C=NN(C=1)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 246.00000
  • Monoisotopic Mass: 246.00039 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.1
  • Molecular Weight: 247.09
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 48-52 °C
  • Boiling Point: 288.7±32.0 ºC (760 Torr),
  • Flash Point: 128.4±25.1 ºC,
  • Solubility: Slightly soluble (1.5 g/l) (25 º C),
  • PSA: 44.12000
  • LogP: 2.42880

Tert-Butyl 4-Bromo-1H-pyrazole-1-carboxylate Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

Tert-Butyl 4-Bromo-1H-pyrazole-1-carboxylate Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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